Cas no 1358888-40-0 (N-(4-acetamidophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(4-acetamidophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1358888-40-0
• MF: C₂₁H₂₀N₆O₃
• MW: 404.4219
• CID: 5345421
• Update Time: 2025-06-09

N-(4-acetamidophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(4-acetamidophenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
• N-[4-(acetylamino)phenyl]-2-(1-ethyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
• N-(4-acetamidophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C21H20N6O3/c1-3-18-24-25-20-21(30)26(16-6-4-5-7-17(16)27(18)20)12-19(29)23-15-10-8-14(9-11-15)22-13(2)28/h4-11H,3,12H2,1-2H3,(H,22,28)(H,23,29)
• InChI Key： ZJMADYCRVRTVDN-UHFFFAOYSA-N
• SMILES： O=C1C2=NN=C(C([H])([H])C([H])([H])[H])N2C2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 665
• XLogP3: 1.4
• Topological Polar Surface Area: 109

Additional information on N-(4-acetamidophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Introduction to N-(4-acetamidophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1358888-40-0)

N-(4-acetamidophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1358888-40-0, belongs to a class of molecules that exhibit promising biological activities. The intricate scaffold of this molecule incorporates multiple heterocyclic rings, which contribute to its potential as a lead compound in drug discovery.

The central structure of N-(4-acetamidophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is characterized by a fused system of a triazolotriazolone ring and a quinoxaline moiety. This arrangement not only imparts stability to the molecule but also creates multiple sites for interaction with biological targets. The presence of the 1ethyl-4 oxo 4H 5H [1 2 4] triazolo[4 3 a]quinoxalin 5 yl group is particularly noteworthy, as it has been implicated in various pharmacological effects observed in related compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(4-acetamidophenyl)-2-{1ethyl-4 oxo 4H 5H [1 2 4] triazolo[4 3 a]quinoxalin 5 yl}acetamide has emerged as a compound of interest in this context. Its molecular structure suggests potential interactions with enzymes and receptors involved in critical biological pathways. For instance, studies have indicated that the triazolotriazolone moiety may interfere with the activity of certain kinases, which are often dysregulated in diseases such as cancer.

The acetamide functional group at the N-terminal position of the molecule is another key feature that contributes to its pharmacological profile. Acetamides are known to exhibit various biological activities, including anti-inflammatory and analgesic effects. When combined with the complex heterocyclic system of N-(4-acetamidophenyl)-2-{1ethyl-4 oxo 4H 5H [1 2 4] triazolo[43a]quinoxalin 5 yl}acetamide, this moiety may enhance the compound's ability to modulate biological processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of N-(4-acetamidophenyl)-2-{1ethyl-4 oxo 4H 5H [12 14] triazolo[43a]quinoxalin 5 yl}acetamide with potential target proteins. These studies have highlighted the compound's potential as an inhibitor of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. By inhibiting CDK activity, this compound could potentially be developed into a therapeutic agent for treating cancers and other disorders associated with aberrant cell proliferation.

In addition to its potential as an anti-cancer agent, N-(44 acetamidophenyl) -22{11 ethyl44 oxo44 H55 H[12244 triazolo443a quinoxalin55 yl}acetamide has shown promise in preclinical studies as a modulator of inflammatory pathways. The presence of the acetamide group and the complex heterocyclic system may contribute to its ability to interact with inflammatory mediators and reduce pro-inflammatory cytokine production. This makes it a candidate for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(44 acetamidophenyl) -22{11 ethyl44 oxo44 H55 H[12244 triazolo443a quinoxalin55 yl}acetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The use of multi-step organic reactions involving cyclization and condensation reactions has been crucial in constructing the desired molecular framework.

Ongoing research is focused on optimizing the synthesis of N-(44 acetamidophenyl) -22{11 ethyl44 oxo44 H55 H[12244 triazolo443a quinoxalin55 yl}acetamide to improve its pharmacokinetic properties. This includes modifications aimed at enhancing solubility, bioavailability, and metabolic stability. Additionally, efforts are being made to explore derivatives of this compound that may exhibit even greater potency and selectivity for their target receptors.

The development of N-(44 acetamidophenyl) -22{11 ethyl44 oxo44 H55 H[12244 triazolo443a quinoxalin55 yl}acetamide represents an exciting example of how structural complexity can be leveraged to create novel pharmacological entities. Its unique combination of functional groups and heterocyclic systems makes it a promising candidate for further investigation in drug discovery programs.